Cas no 1251630-06-4 (3-ethyl-N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide)

3-ethyl-N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide structure
1251630-06-4 structure
Product Name:3-ethyl-N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide
CAS No:1251630-06-4
MF:C23H24N4O3S
MW:436.526663780212
CID:6439575
PubChem ID:49664972
Update Time:2025-10-29

3-ethyl-N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide
    • CHEMBL4549688
    • AKOS024485216
    • 3-ethyl-N-[(3-methoxyphenyl)methyl]-N-(3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
    • 3-ethyl-N-(3-methoxybenzyl)-N-(m-tolyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
    • 1251630-06-4
    • F3406-7331
    • Inchi: 1S/C23H24N4O3S/c1-4-22-24-25-23-21(12-7-13-26(22)23)31(28,29)27(19-10-5-8-17(2)14-19)16-18-9-6-11-20(15-18)30-3/h5-15H,4,16H2,1-3H3
    • InChI Key: YOXVEDXPRDWACL-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CN2C(CC)=NN=C21)(N(C1C=CC=C(C)C=1)CC1C=CC=C(C=1)OC)(=O)=O

Computed Properties

  • Exact Mass: 436.15691181g/mol
  • Monoisotopic Mass: 436.15691181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 685
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 85.2Ų

3-ethyl-N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3406-7331-2μmol
3-ethyl-N-[(3-methoxyphenyl)methyl]-N-(3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
1251630-06-4
2μmol
$57.0 2023-09-10
Life Chemicals
F3406-7331-5μmol
3-ethyl-N-[(3-methoxyphenyl)methyl]-N-(3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
1251630-06-4
5μmol
$63.0 2023-09-10
Life Chemicals
F3406-7331-10μmol
3-ethyl-N-[(3-methoxyphenyl)methyl]-N-(3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
1251630-06-4
10μmol
$69.0 2023-09-10
Life Chemicals
F3406-7331-20μmol
3-ethyl-N-[(3-methoxyphenyl)methyl]-N-(3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
1251630-06-4
20μmol
$79.0 2023-09-10
Life Chemicals
F3406-7331-1mg
3-ethyl-N-[(3-methoxyphenyl)methyl]-N-(3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
1251630-06-4
1mg
$54.0 2023-09-10
Life Chemicals
F3406-7331-2mg
3-ethyl-N-[(3-methoxyphenyl)methyl]-N-(3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
1251630-06-4
2mg
$59.0 2023-09-10
Life Chemicals
F3406-7331-3mg
3-ethyl-N-[(3-methoxyphenyl)methyl]-N-(3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
1251630-06-4
3mg
$63.0 2023-09-10
Life Chemicals
F3406-7331-4mg
3-ethyl-N-[(3-methoxyphenyl)methyl]-N-(3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
1251630-06-4
4mg
$66.0 2023-09-10
Life Chemicals
F3406-7331-5mg
3-ethyl-N-[(3-methoxyphenyl)methyl]-N-(3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
1251630-06-4
5mg
$69.0 2023-09-10
Life Chemicals
F3406-7331-10mg
3-ethyl-N-[(3-methoxyphenyl)methyl]-N-(3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
1251630-06-4
10mg
$79.0 2023-09-10

Additional information on 3-ethyl-N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide

Introduction to 3-ethyl-N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide (CAS No. 1251630-06-4)

The compound 3-ethyl-N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide, identified by its CAS number 1251630-06-4, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines multiple pharmacophoric elements, making it a promising candidate for further exploration in therapeutic applications. The compound’s unique scaffold, featuring a triazolo[4,3-a]pyridine core appended with a sulfonamide functional group, positions it as a versatile building block for drug discovery initiatives.

Recent studies have highlighted the potential of heterocyclic compounds in addressing complex biological targets. The triazolo[4,3-a]pyridine moiety is particularly noteworthy due to its presence in several bioactive molecules with demonstrated pharmacological efficacy. In particular, derivatives of this scaffold have been investigated for their interactions with enzymes and receptors involved in inflammatory and infectious diseases. The incorporation of an N-(3-methoxyphenyl)methyl group and an N-(3-methylphenyl) substituent further enhances the compound’s molecular diversity, enabling fine-tuning of its pharmacokinetic and pharmacodynamic properties.

The sulfonamide moiety is another critical feature of this compound, contributing to its solubility and bioavailability while also serving as a hydrogen bond acceptor in protein-ligand interactions. This functional group is widely recognized for its role in medicinal chemistry, appearing in numerous FDA-approved drugs due to its ability to modulate biological pathways effectively. The synergistic combination of these structural elements makes 3-ethyl-N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide an intriguing subject for further investigation.

In the context of contemporary drug discovery, the development of novel scaffolds that exhibit high selectivity and low toxicity is paramount. The structural complexity of this compound suggests that it may possess unique binding characteristics compared to existing therapeutic agents. Preliminary computational studies have indicated that the triazolo[4,3-a]pyridine core can engage with specific residues in target proteins, potentially leading to the identification of new therapeutic modalities. These findings align with the broader trend toward structure-based drug design, where computational modeling plays a pivotal role in accelerating the discovery process.

Moreover, the presence of both aromatic and aliphatic components in the molecular structure suggests that this compound may exhibit favorable metabolic stability. Aromatic rings are known to contribute to hydrophobic interactions, while aliphatic chains can influence solubility and membrane permeability. By balancing these features, the compound may achieve an optimal balance between bioavailability and target engagement. Such attributes are particularly valuable in the development of oral therapies that require efficient absorption and distribution throughout the body.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like this one. Techniques such as multi-component reactions and transition-metal-catalyzed couplings have streamlined the synthesis of intricate molecular architectures. These methodologies not only reduce production costs but also allow for rapid diversification of chemical libraries. As a result, compounds like 3-ethyl-N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide can be synthesized with high yields and purity, facilitating their subsequent evaluation in biological assays.

The potential applications of this compound extend across multiple therapeutic areas. For instance, its structural features suggest activity against enzymes implicated in metabolic disorders or neurodegenerative diseases. Additionally, the sulfonamide moiety may enhance binding affinity to bacterial enzymes or viral proteases, making it a candidate for antimicrobial or antiviral therapies. Ongoing research is exploring these possibilities through high-throughput screening (HTS) campaigns and virtual docking studies aimed at identifying optimal lead compounds for further development.

In conclusion,3-ethyl-N-(3-methoxyphenyl)methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide (CAS No. 1251630-06-4) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of pharmacophoric elements positions it as a valuable asset in medicinal chemistry research programs aimed at addressing unmet medical needs. As investigations into its biological activity continue,a clearer picture will emerge regarding its potential as a lead molecule or as inspiration for derivative design.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.